Cas no 477550-42-8 (N-4-(4-methoxyphenyl)-1,3-thiazol-2-yl-2,3-dihydro-1,4-benzodioxine-6-carboxamide)

• Product Name: N-4-(4-methoxyphenyl)-1,3-thiazol-2-yl-2,3-dihydro-1,4-benzodioxine-6-carboxamide
• CAS No: 477550-42-8
• MF: C₁₉H₁₆N₂O₄S
• MW: 368.406343460083
• CID: 5946644
• PubChem ID: 4154403
• Update Time: 2025-05-26

N-4-(4-methoxyphenyl)-1,3-thiazol-2-yl-2,3-dihydro-1,4-benzodioxine-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-4-(4-methoxyphenyl)-1,3-thiazol-2-yl-2,3-dihydro-1,4-benzodioxine-6-carboxamide
• N-(4-(4-methoxyphenyl)thiazol-2-yl)-2,3-dihydrobenzo[b][1,4]dioxine-6-carboxamide
• F0882-0014
• N-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]-2,3-dihydro-1,4-benzodioxine-6-carboxamide
• AKOS024601430
• 477550-42-8
• AB00672780-01
• Oprea1_121108

• Inchi： 1S/C19H16N2O4S/c1-23-14-5-2-12(3-6-14)15-11-26-19(20-15)21-18(22)13-4-7-16-17(10-13)25-9-8-24-16/h2-7,10-11H,8-9H2,1H3,(H,20,21,22)
• InChI Key： LCNZVUUKPHRSAO-UHFFFAOYSA-N
• SMILES： O1CCOC2=CC(C(NC3=NC(C4=CC=C(OC)C=C4)=CS3)=O)=CC=C12

Computed Properties

• Exact Mass: 368.08307817g/mol
• Monoisotopic Mass: 368.08307817g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 486
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 97.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxanes Benzo-1,4-dioxanes

Additional information on N-4-(4-methoxyphenyl)-1,3-thiazol-2-yl-2,3-dihydro-1,4-benzodioxine-6-carboxamide

Comprehensive Overview of N-4-(4-methoxyphenyl)-1,3-thiazol-2-yl-2,3-dihydro-1,4-benzodioxine-6-carboxamide (CAS No. 477550-42-8)

N-4-(4-methoxyphenyl)-1,3-thiazol-2-yl-2,3-dihydro-1,4-benzodioxine-6-carboxamide (CAS No. 477550-42-8) is a synthetic organic compound with a complex molecular structure. This compound belongs to the class of thiazole derivatives, which are widely studied for their diverse pharmacological properties. The presence of a benzodioxine moiety and a methoxyphenyl group in its structure makes it a subject of interest in medicinal chemistry and drug discovery. Researchers are particularly intrigued by its potential applications in targeting specific biological pathways, making it a promising candidate for further investigation.

In recent years, the demand for thiazole-based compounds has surged due to their versatility in drug development. N-4-(4-methoxyphenyl)-1,3-thiazol-2-yl-2,3-dihydro-1,4-benzodioxine-6-carboxamide has garnered attention for its unique structural features, which may contribute to its bioactivity. The compound's carboxamide group is particularly noteworthy, as it often plays a critical role in binding to biological targets. This has led to increased searches for "thiazole carboxamide derivatives" and "benzodioxine compounds in drug discovery" on scientific databases and search engines.

The synthesis of N-4-(4-methoxyphenyl)-1,3-thiazol-2-yl-2,3-dihydro-1,4-benzodioxine-6-carboxamide involves multi-step organic reactions, including the formation of the thiazole ring and the incorporation of the benzodioxine scaffold. Researchers have optimized these synthetic routes to improve yield and purity, addressing common challenges such as regioselectivity and side reactions. The compound's CAS No. 477550-42-8 serves as a unique identifier, facilitating precise referencing in academic and industrial settings. Its molecular formula and weight are also critical for analytical characterization, often discussed in forums focusing on "advanced organic synthesis techniques."

One of the most frequently asked questions about this compound revolves around its potential therapeutic applications. While detailed clinical data may be limited, preliminary studies suggest that N-4-(4-methoxyphenyl)-1,3-thiazol-2-yl-2,3-dihydro-1,4-benzodioxine-6-carboxamide could interact with enzymes or receptors involved in inflammatory or metabolic pathways. This has sparked interest in "thiazole-based anti-inflammatory agents" and "benzodioxine derivatives in metabolic research." The compound's methoxyphenyl group further enhances its lipophilicity, potentially improving membrane permeability—a key factor in drug design.

From an analytical perspective, N-4-(4-methoxyphenyl)-1,3-thiazol-2-yl-2,3-dihydro-1,4-benzodioxine-6-carboxamide can be characterized using techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR), and mass spectrometry (MS). These methods ensure the compound's purity and structural integrity, which are essential for reproducible research outcomes. The growing popularity of "HPLC methods for thiazole analysis" and "NMR characterization of benzodioxine compounds" reflects the scientific community's focus on rigorous quality control.

In conclusion, N-4-(4-methoxyphenyl)-1,3-thiazol-2-yl-2,3-dihydro-1,4-benzodioxine-6-carboxamide (CAS No. 477550-42-8) represents a fascinating area of research in organic and medicinal chemistry. Its structural complexity and potential bioactivity make it a valuable subject for further exploration. As interest in "small molecule drug discovery" and "heterocyclic compound synthesis" continues to rise, this compound is likely to remain a topic of discussion among researchers and industry professionals alike.